Cas no 1340258-60-7 ((1-methylpyrazolo[3,4-b]pyridin-5-yl)methanamine)

• Product Name: (1-methylpyrazolo[3,4-b]pyridin-5-yl)methanamine
• CAS No: 1340258-60-7
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5178687
• PubChem ID: 63773451
• Update Time: 2026-03-05

(1-methylpyrazolo[3,4-b]pyridin-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• {1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanamine
• (1-methyl-1h-pyrazolo[3,4-b]pyridin-5-yl)methanamine
• AT13446
• (1-methylpyrazolo[3,4-b]pyridin-5-yl)methanamine
• 1H-Pyrazolo[3,4-b]pyridine-5-methanamine, 1-methyl-

• Inchi： 1S/C8H10N4/c1-12-8-7(5-11-12)2-6(3-9)4-10-8/h2,4-5H,3,9H2,1H3
• InChI Key： DMNAUFDGIJTOTG-UHFFFAOYSA-N
• SMILES： N1(C)C2C(C=N1)=CC(=CN=2)CN

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on (1-methylpyrazolo[3,4-b]pyridin-5-yl)methanamine

(1-Methylpyrazolo[3,4-b]pyridin-5-yl)methanamine: A Comprehensive Overview

(1-Methylpyrazolo[3,4-b]pyridin-5-yl)methanamine, also known by its CAS number 1340258-60-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazolo[3,4-b]pyridine ring system with a methyl group at position 1 and a methanamine substituent at position 5. This unique arrangement contributes to its intriguing chemical properties and biological functionalities.

The synthesis of (1-methylpyrazolo[3,4-b]pyridin-5-yl)methanamine has been explored through various methodologies, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. Recent studies have highlighted the use of microwave-assisted synthesis techniques, which not only accelerate the reaction process but also enhance the overall efficiency. These advancements have made it possible to scale up production for preclinical and clinical studies.

One of the most promising aspects of this compound is its potential as a therapeutic agent. Preclinical studies have demonstrated that (1-methylpyrazolo[3,4-b]pyridin-5-yl)methanamine exhibits potent anti-cancer activity, particularly against various human cancer cell lines. The compound has shown the ability to inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and apoptosis. Additionally, it has been found to possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The biological activity of this compound is closely tied to its ability to interact with key proteins and enzymes. For instance, recent research has revealed that (1-methylpyrazolo[3,4-b]pyridin-5-yl)methanamine acts as a selective inhibitor of certain kinases, which are critical players in cellular signaling processes. This selectivity is crucial for minimizing off-target effects and improving the safety profile of the compound as a potential drug.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and bioavailability profiles. Its ability to penetrate various tissues and reach therapeutic concentrations makes it an attractive candidate for systemic administration. Furthermore, preliminary toxicity studies indicate that (1-methylpyrazolo[3,4-b]pyridin-5-yl)methanamine has a relatively low toxicity profile at therapeutic doses, which is a positive indicator for its potential use in clinical settings.

The structural versatility of this compound also opens up avenues for further modification and optimization. Researchers are currently exploring the effects of substituting different groups at various positions on the pyrazolopyridine ring to enhance its biological activity and pharmacokinetic properties. These efforts are expected to yield derivatives with improved efficacy and reduced side effects.

In conclusion, (1-methylpyrazolo[3,4-b]pyridin-5-yl)methanamine represents a compelling example of how structural complexity can lead to promising biological activities. With ongoing research focusing on its synthesis, biological effects, and pharmacokinetics, this compound holds significant potential as a novel therapeutic agent in the treatment of various diseases. As further studies unfold, it is anticipated that this compound will contribute valuable insights into the development of next-generation drugs.